Cas no 2247784-96-7 (4-{4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-ylmethyl}piperidine)

• Product Name: 4-{4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-ylmethyl}piperidine
• CAS No: 2247784-96-7
• MF: C₁₅H₂₆BN₃O₂
• MW: 291.196843624115
• CID: 5612800
• PubChem ID: 142458257
• Update Time: 2025-10-29

4-{4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-ylmethyl}piperidine Chemical and Physical Properties

Names and Identifiers

• 4-{[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]methyl}piperidine
• EN300-33343670
• 2247784-96-7
• 4-((4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)methyl)piperidine
• 4-{4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-ylmethyl}piperidine

• Inchi： 1S/C15H26BN3O2/c1-14(2)15(3,4)21-16(20-14)13-9-18-19(11-13)10-12-5-7-17-8-6-12/h9,11-12,17H,5-8,10H2,1-4H3
• InChI Key： DXMQVFZRAQRTPJ-UHFFFAOYSA-N
• SMILES： O1B(C2C=NN(C=2)CC2CCNCC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 291.2118072g/mol
• Monoisotopic Mass: 291.2118072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.3Ų

Additional information on 4-{4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-ylmethyl}piperidine

Recent Advances in the Study of 4-{4-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-yl)-1H-Pyrazol-1-ylmethyl}piperidine (CAS: 2247784-96-7)

The compound 4-{4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-ylmethyl}piperidine (CAS: 2247784-96-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This boronic ester-containing piperidine derivative serves as a versatile building block in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and proteolysis targeting chimeras (PROTACs).

Recent studies have focused on the compound's role as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The boronic ester moiety enables efficient Suzuki-Miyaura cross-coupling reactions, facilitating the rapid diversification of molecular scaffolds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its successful application in creating a series of potent and selective BTK inhibitors with improved pharmacokinetic properties compared to existing therapeutics.

Structural analysis reveals that the piperidine ring provides optimal spatial orientation for target binding, while the pyrazole-boronic ester moiety offers both synthetic versatility and favorable physicochemical properties. Computational modeling studies indicate that derivatives of this compound exhibit excellent blood-brain barrier permeability, suggesting potential applications in central nervous system (CNS) drug development.

In cancer research, this compound has shown promise as a precursor for developing targeted protein degraders. A recent Nature Chemical Biology publication highlighted its incorporation into PROTAC molecules designed to degrade oncogenic proteins. The boronic acid derivative formed after hydrolysis of the dioxaborolane ring was found to enhance proteasome recruitment efficiency, leading to improved degradation kinetics.

From a synthetic chemistry perspective, the stability of the dioxaborolane protecting group under various reaction conditions has been extensively characterized. Recent optimization studies have developed novel protection-deprotection strategies that maintain the integrity of the boronic ester while allowing for selective functionalization at other molecular positions.

Pharmacokinetic studies of derivatives have demonstrated favorable absorption and distribution profiles, with particular attention paid to the metabolic stability of the boronic ester moiety. Advanced formulation approaches, including nanoparticle encapsulation, are being explored to further enhance the bioavailability of compounds derived from this scaffold.

Looking forward, researchers anticipate expanding the application of 2247784-96-7 beyond its current uses in kinase inhibitor development. Preliminary studies suggest potential in antimicrobial agent development and radiopharmaceutical applications, leveraging the boron atom's unique properties for neutron capture therapy and PET tracer development.